![molecular formula C9H5BrFNO B3058870 7-Bromo-6-fluoroisoquinolin-1(2H)-one CAS No. 923022-43-9](/img/structure/B3058870.png)
7-Bromo-6-fluoroisoquinolin-1(2H)-one
Overview
Description
7-Bromo-6-fluoroisoquinolin-1(2H)-one is a useful research compound. Its molecular formula is C9H5BrFNO and its molecular weight is 242.04. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Irritant, and the GHS signal word is WarningThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications
Resonance Raman Characterization and Ground-State Forms
The 8-bromo-7-hydroxyquinolinyl group (BHQ), a derivative closely related to 7-Bromo-6-fluoroisoquinolin-1(2H)-one, has been studied for its various forms in aqueous solutions. Through absorption and resonance Raman spectroscopic methods, the behavior of BHQ in different environments was examined, offering insights into the properties of such compounds in aqueous solutions, which is vital for understanding their interactions in biological systems (An et al., 2009).
Synthesis of Fluorinated Heterocycles
In the field of pharmaceuticals and agrochemicals, fluorinated heterocycles are significant. A study on the synthesis of various types of fluorinated heterocycles via rhodium(III)-catalyzed C-H activation demonstrated the potential applications of such compounds in drug development and agricultural chemicals. This research is indicative of the utility of similar compounds like this compound in synthesizing useful chemical entities (Wu et al., 2017).
Photolabile Protecting Groups
Compounds like 8-bromo-7-hydroxyquinoline (BHQ), which have properties similar to this compound, have been explored for their use as photolabile protecting groups. These groups can be efficiently photolyzed, showcasing the potential of such compounds in biological and chemical research, particularly in controlled release applications (Fedoryak & Dore, 2002).
Magnetic Properties in Molecular Solids
A study on the magnetic properties of molecular solids based on ion-pair complexes involving similar compounds provides insights into the potential applications of this compound in materials science, particularly in the development of new magnetic materials (Ni et al., 2005).
Drug Discovery and Synthesis Optimization
In the realm of drug discovery, the synthesis of key intermediates like 5-bromo-2-methylamino-8-methoxyquinazoline, which shares structural features with this compound, demonstrates the importance of such compounds in pharmaceutical research. The optimization of synthetic routes for these intermediates is crucial for the efficient production of potential drug candidates (Nishimura & Saitoh, 2016).
Spiropyrans and Spirooxazines
Research on the formylation of hydroxyquinoline derivatives, which are structurally related to this compound, and their subsequent reactions, contributes to the understanding of photochromic materials. Such studies are essential for developing materials that change color in response to light, with applications in displays and sensors (Voloshin et al., 2008).
Synthesis of Isoquinoline Derivatives
The synthesis of various isoquinoline derivatives, including those structurally similar to this compound, is crucial in medicinal chemistry. These compounds serve as building blocks for numerous pharmaceuticals and have wide-ranging applications in drug development (Zlatoidský & Gabos, 2009).
Molecular Modifications and Medicinal Relevance
The modification of isoquinoline scaffolds, as exemplified by the work on diazo homophthalimides, highlights the versatility and medicinal relevance of compounds like this compound. Such research underpins the development of novel pharmaceuticals and therapeutics (Golushko et al., 2019).
Properties
IUPAC Name |
7-bromo-6-fluoro-2H-isoquinolin-1-one | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H5BrFNO/c10-7-4-6-5(3-8(7)11)1-2-12-9(6)13/h1-4H,(H,12,13) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QLALLSRWJRAJOS-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CNC(=O)C2=CC(=C(C=C21)F)Br | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H5BrFNO | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00733083 | |
Record name | 7-Bromo-6-fluoroisoquinolin-1(2H)-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00733083 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
242.04 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
923022-43-9 | |
Record name | 7-Bromo-6-fluoroisoquinolin-1(2H)-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00733083 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 7-bromo-6-fluoro-1,2-dihydroisoquinolin-1-one | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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